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Abstract

4-Guanidinobutanoic acid (4-GBA), also known as y-guanidinobutyric acid, is an endogenous
compound found in the mammalian brain and other tissues.[1][2] As a structural analog of the
principal inhibitory neurotransmitter y-aminobutyric acid (GABA) and a metabolite in the
arginine pathway, 4-GBA is positioned at a critical intersection of neuromodulatory and
metabolic signaling.[3][4] This technical guide provides a comprehensive overview of the
current understanding of 4-GBA, with a particular focus on its emerging role as a potential
neuroprotective agent. We will delve into its chemical characteristics, biosynthesis, and the
putative mechanisms underlying its neuroprotective effects, including its interaction with
neurotransmitter systems and its antioxidant properties. This document also outlines detailed
experimental protocols for investigating its therapeutic potential and presents key data in a
structured format to aid researchers in the field of neuropharmacology and drug development.

Introduction to 4-Guanidinobutanoic Acid (4-GBA)

4-Guanidinobutanoic acid is a naturally occurring guanidino compound.[5] These compounds
are characterized by the presence of a guanidinium group and are involved in various
physiological processes.[6] 4-GBA's biosynthesis is linked to arginine metabolism, a key
pathway in the body.[7] While its precise physiological functions are still under investigation, its
presence in the central nervous system suggests a role in neural processes.[1]
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Chemical and Physical Properties

4-GBA is a white, crystalline solid with good solubility in agueous solutions, a characteristic that
is crucial for its biological activity.[8][9] Its polar nature, owing to the presence of both a
carboxyl and a guanidino group, facilitates interactions within the physiological environment.[8]
A summary of its key properties is provided in Table 1.

Table 1. Chemical and Physical Properties of 4-Guanidinobutanoic Acid

Property Value Reference(s)
4-

IUPAC Name (diaminomethylideneamino)but  [5]
anoic acid

Molecular Formula CsH11N302 [8]

Molecular Weight 145.16 g/mol 9]

CAS Number 463-00-3 [8]
Crystalline solid (white or

Appearance [8]
colorless)

Melting Point 182 °C (decomposes) [8]19]

Water Solubility 14 mg/mL (at 25°C) [9]

pKa (Strongest Acidic) 4.24 [3]

Biosynthesis of 4-Guanidinobutanoic Acid

The primary pathway for the synthesis of 4-GBA involves the amino acid arginine.[7] It is
considered a derivative of arginine and its production is an integral part of nitrogen metabolism.
[8] One of the established biosynthetic routes is the transamidination of the amidino group from
arginine to y-aminobutyric acid (GABA).[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Guanidinobutanoic Acid: A Technical Guide to its
Potential Role in Neuroprotection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205289#4-guanidinobutanoic-acid-and-its-role-in-
neuroprotection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/21352605/
https://pubmed.ncbi.nlm.nih.gov/21352605/
https://pubmed.ncbi.nlm.nih.gov/21352605/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3058069/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3058069/
https://www.ymdb.ca/compounds/YMDB00585
https://www.mdpi.com/1424-8247/18/7/1061
https://pubchem.ncbi.nlm.nih.gov/compound/500
https://pubchem.ncbi.nlm.nih.gov/compound/500
https://www.chemsrc.com/en/cas/463-00-3_83233.html
https://www.researchgate.net/figure/Pathways-of-guanidino-compound-synthesis-Legend-Guanidino-compounds-such-as_fig2_273506626
https://www.solubilityofthings.com/4-guanidinobutanoic-acid
https://www.smolecule.com/products/s580054
https://www.benchchem.com/product/b1205289#4-guanidinobutanoic-acid-and-its-role-in-neuroprotection
https://www.benchchem.com/product/b1205289#4-guanidinobutanoic-acid-and-its-role-in-neuroprotection
https://www.benchchem.com/product/b1205289#4-guanidinobutanoic-acid-and-its-role-in-neuroprotection
https://www.benchchem.com/product/b1205289#4-guanidinobutanoic-acid-and-its-role-in-neuroprotection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1205289?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

